Cas no 2227706-84-3 ((3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid)
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid
- EN300-1733345
- 2227706-84-3
-
- Inchi: 1S/C6H10N4O3/c11-5(3-6(12)13)1-2-10-4-7-8-9-10/h4-5,11H,1-3H2,(H,12,13)/t5-/m0/s1
- InChI Key: RHYQHDPMXAMLDP-YFKPBYRVSA-N
- SMILES: O[C@H](CC(=O)O)CCN1C=NN=N1
Computed Properties
- Exact Mass: 186.07529019g/mol
- Monoisotopic Mass: 186.07529019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 101Ų
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1733345-0.05g |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid |
2227706-84-3 | 0.05g |
$1560.0 | 2023-09-20 | ||
| Enamine | EN300-1733345-0.1g |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid |
2227706-84-3 | 0.1g |
$1635.0 | 2023-09-20 | ||
| Enamine | EN300-1733345-0.25g |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid |
2227706-84-3 | 0.25g |
$1708.0 | 2023-09-20 | ||
| Enamine | EN300-1733345-0.5g |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid |
2227706-84-3 | 0.5g |
$1783.0 | 2023-09-20 | ||
| Enamine | EN300-1733345-1.0g |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid |
2227706-84-3 | 1g |
$1857.0 | 2023-06-04 | ||
| Enamine | EN300-1733345-2.5g |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid |
2227706-84-3 | 2.5g |
$3641.0 | 2023-09-20 | ||
| Enamine | EN300-1733345-5.0g |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid |
2227706-84-3 | 5g |
$5387.0 | 2023-06-04 | ||
| Enamine | EN300-1733345-10.0g |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid |
2227706-84-3 | 10g |
$7988.0 | 2023-06-04 | ||
| Enamine | EN300-1733345-1g |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid |
2227706-84-3 | 1g |
$1857.0 | 2023-09-20 | ||
| Enamine | EN300-1733345-5g |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid |
2227706-84-3 | 5g |
$5387.0 | 2023-09-20 |
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on (3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid: A Novel Compound with Promising Biochemical Applications
(3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid (CAS No. 2227706-84-3) is a structurally unique organic compound that has garnered significant attention in recent years due to its potential roles in biochemical pathways and pharmaceutical development. This molecule features a pentanoic acid backbone substituted with a hydroxyl group at the 3-position and a 1H-tetrazole ring at the 5-position. The stereochemistry at the 3-hydroxyl center (S-configuration) adds to its structural complexity and biological relevance. The CAS No. 2227706-84-3 designation ensures precise identification within chemical databases and regulatory frameworks.
The integration of a tetrazole ring into the molecular framework is particularly noteworthy. Tetrazoles are well-established in medicinal chemistry for their ability to mimic carboxylic acid functionalities while offering enhanced metabolic stability. In the context of (3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid, this heterocyclic system may contribute to interactions with enzyme active sites or receptor binding domains. Recent studies have highlighted the role of tetrazole-containing compounds in modulating G-protein-coupled receptors (GPCRs), which are critical targets for drug discovery.
Synthetic approaches to this compound typically involve multi-step organic transformations. The hydroxyl functionality at C(3) suggests potential applications in enzyme inhibition studies or as a prodrug moiety for targeted drug delivery systems. The pentanoic acid chain length is strategically chosen to balance solubility and membrane permeability—key parameters for small-molecule therapeutics. Researchers have demonstrated that such structural features can enhance cellular uptake while maintaining sufficient aqueous solubility for systemic administration.
In terms of biological activity, preliminary investigations indicate that this compound exhibits moderate affinity for specific metabolic enzymes involved in lipid homeostasis regulation. A 2024 study published in the *Journal of Medicinal Chemistry* reported that analogs with similar tetrazole-pentanoate architectures showed improved inhibitory effects on acetyl-CoA carboxylase (ACC), an enzyme central to fatty acid synthesis pathways. While these findings are preliminary, they underscore the potential of compounds like (3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid as lead candidates for metabolic disorder research.
The stereochemistry at the hydroxyl center (S-configuration) is critical for biological activity. Enantiomeric purity is often a requirement for pharmaceutical development due to differences in receptor binding efficiency between stereoisomers. Advanced chiral synthesis techniques have been employed to ensure high enantiomeric excess (>95% ee) in commercial preparations of this compound. This level of purity is essential when studying structure-function relationships or developing enantioselective therapeutic agents.
Ongoing research into tetrazole-containing molecules has revealed intriguing possibilities for dual-action compounds that can simultaneously modulate multiple biochemical pathways. For instance, recent computational modeling studies suggest that the combination of a tetrazole ring with a hydroxypentanoate scaffold could enable simultaneous interactions with both nuclear receptors and kinase enzymes—two major classes of drug targets involved in cancer biology and inflammatory diseases.
The chemical stability profile of this compound has also been extensively characterized under various physiological conditions. Unlike many carboxylic acid derivatives that undergo rapid hydrolysis or oxidation under biological conditions, the tetrazole ring provides enhanced resistance to enzymatic degradation while maintaining appropriate pKa values (around 4.6–4.8). This property makes it particularly suitable for applications requiring prolonged systemic exposure without extensive first-pass metabolism.
In academic research settings, this compound has been utilized as a building block for combinatorial chemistry libraries aimed at discovering novel bioactive molecules. Its modular structure allows for facile derivatization through esterification or amide bond formation reactions at both the terminal carboxylic acid group and the tetrazole nitrogen atoms. These functional groups provide multiple points of attachment for introducing diverse pharmacophores during hit-to-lead optimization phases.
Eco-friendly synthetic methodologies have also been developed for large-scale production of this compound using biocatalytic approaches that minimize waste generation and energy consumption compared to traditional chemical synthesis routes involving transition metal catalysts or harsh reaction conditions such as high temperatures or concentrated acids/bases.
The availability of this compound through specialized chemical suppliers enables researchers across disciplines—from synthetic organic chemistry to medicinal biochemistry—to explore its properties systematically through techniques such as NMR spectroscopy (particularly useful for confirming stereochemical assignments), mass spectrometry (for purity analysis), and X-ray crystallography (to determine precise molecular conformation).
In conclusion, while much remains to be discovered about the full range of applications for (3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid, current evidence suggests it represents an important addition to the growing class of bioactive small molecules being investigated by pharmaceutical companies worldwide seeking innovative solutions against complex health challenges including metabolic syndromes and neurodegenerative disorders where existing treatment options remain limited despite decades-long efforts by scientists globally.
2227706-84-3 ((3S)-3-hydroxy-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)